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Compound of Interest

4-(Hydroxymethyl)pyridin-2(1H)-
Compound Name:
one

Cat. No.: B144497

In-Depth Technical Guide: 4-
(Hydroxymethyl)pyridin-2(1H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet
(MSDS) information for 4-(Hydroxymethyl)pyridin-2(1H)-one. The content is structured to
meet the needs of laboratory and drug development professionals, with a focus on data
presentation, experimental context, and clear safety protocols.

Introduction

4-(Hydroxymethyl)pyridin-2(1H)-one is a heterocyclic organic compound. Pyridin-2(1H)-one
and its derivatives are recognized as important scaffolds in medicinal chemistry. They are being
investigated for a variety of therapeutic applications, including as potential non-nucleoside
reverse transcriptase inhibitors (NNRTIs) for the treatment of HIV.[1][2] This guide will detail the
essential safety and handling information for this compound to ensure its proper use in a
research and development setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-(Hydroxymethyl)pyridin-2(1H)-
one is provided in the table below.
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Property Value Reference(s)
CAS Number 127838-58-8 [31[4]
Molecular Formula CeH7NO2 [3]
Molecular Weight 125.13 g/mol [4]
Appearance Solid [4]
Boiling Point 428°C at 760 mmHg [31[4]
Flash Point 212.668°C [3]
Density 1.225 g/cm3 [3]
Storage Temperature Room Temperature [3114]
Solubility No data available

LogP -0.13280 [3]

Safety and Hazard Information

The following sections detail the known hazards and safety precautions for 4-
(Hydroxymethyl)pyridin-2(1H)-one based on available Material Safety Data Sheets.

GHS Classification

The Globally Harmonized System (GHS) classification for this compound is summarized below.
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Classification Code Description Reference(s)
Acute toxicity, oral H302 Harmful if swallowed [4]
Skin o

o H315 Causes skin irritation [4]
corrosion/irritation
Serious eye Causes serious eye

N H319 N [4]

damage/eye irritation irritation

Specific target organ ]
S May cause respiratory
toxicity, single H335 T [4]
irritation
exposure

GHS Pictogram:
leialt text
[4]

Signal Word: Warning[4]

Hazard and Precautionary Statements

Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]
Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[4]

e P264: Wash skin thoroughly after handling.[4]
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e P270: Do not eat, drink or smoke when using this product.[4]

e P271: Use only outdoors or in a well-ventilated area.[4]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

e P330: Rinse mouth.[4]

o P362+P364: Take off contaminated clothing and wash it before reuse.[4]

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.[4]
e P405: Store locked up.[4]

e P501: Dispose of contents/container to an approved waste disposal plant.[4]

Personal Protective Equipment (PPE)

Appropriate PPE should be worn at all times when handling 4-(Hydroxymethyl)pyridin-2(1H)-
one.
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PPE Specification

Reference(s)

) Safety glasses with side-
Eye/Face Protection )
shields or goggles.

[5]

. . Chemical-resistant gloves
Skin Protection o
(e.g., nitrile rubber), lab coat.

[5]

Use a NIOSH-approved

respirator with an appropriate
Respiratory Protection cartridge if ventilation is

inadequate or for emergency

situations.

[6]7]

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.
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Exposure Route

First Aid Measures

Reference(s)

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Call a

physician.

[8]1°]

Skin Contact

Immediately wash off with
soap and plenty of water for at
least 15 minutes. Remove
contaminated clothing and
shoes. Call a physician if

irritation persists.

[8]1°]

Eye Contact

Rinse cautiously with water for
at least 15 minutes, holding
the eyelids open. Remove
contact lenses if present and
easy to do. Continue rinsing.

Call a physician.

[8][°]

Ingestion

Do NOT induce vomiting.
Wash out mouth with water if
the person is conscious. Call a

physician.

[8]19]

Firefighting and Accidental Release Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (COZ2), dry chemical powder,

or appropriate foam.[8][10]

Specific Hazards: Emits toxic fumes under fire conditions.[8]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

clothing.[8][10]

Accidental Release: Evacuate the area. Wear appropriate PPE, including respiratory

protection. Avoid dust formation. Sweep up the material and place it in a suitable, closed
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container for disposal. Ventilate the area and wash the spill site after material pickup is
complete.[5][8]

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Use only in a
well-ventilated area. Wash hands thoroughly after handling.[11][12]

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][11]
Keep away from incompatible materials such as strong oxidizing agents.

Toxicological Information

While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50
(median lethal concentration) for 4-(Hydroxymethyl)pyridin-2(1H)-one are not readily
available in the public domain, the GHS hazard classifications indicate the following potential
health effects:

Acute Oral Toxicity: Harmful if swallowed.[4]

Skin Irritation: Causes skin irritation upon contact.[4]

Eye Irritation: Causes serious eye irritation.[4]

Respiratory Irritation: May cause irritation to the respiratory tract upon inhalation of dust.[4]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-
(Hydroxymethyl)pyridin-2(1H)-one is not extensively published, a general synthetic route
involves the reduction of methyl 2-oxo-1,2-dihydropyridine-4-carboxylate.[3]

General Synthetic Protocol:

e Reaction Setup: In a round-bottom flask, dissolve methyl 2-oxo-1,2-dihydropyridine-4-
carboxylate in a suitable solvent such as tetrahydrofuran.

e Reduction: Add a reducing agent, such as lithium borohydride, to the solution.
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» Reaction Conditions: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or

argon) for several hours.

» Quenching and Workup: After the reaction is complete, cool the mixture and quench it with

water or a mild acid.

o Extraction and Purification: Extract the product with an appropriate organic solvent. The
combined organic layers are then dried and concentrated. The crude product can be purified
using techniques such as column chromatography or recrystallization.
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Synthetic Workflow
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Caption: A general workflow for the synthesis of 4-(Hydroxymethyl)pyridin-2(1H)-one.

Biological Context and Potential Applications
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Pyridin-2(1H)-one derivatives are of significant interest in drug discovery. One of the notable
areas of research is their potential as non-nucleoside reverse transcriptase inhibitors (NNRTISs)
for HIV.[1][2] NNRTIs are a class of antiretroviral drugs that bind to and inhibit the activity of

reverse transcriptase, an essential enzyme for the replication of HIV.

Mechanism of NNRTIs in HIV Replication

Host Cell (e.g., T-cell)

Releases

Pyridinone-based NNRTI
Viral RNA (e.g., derivatives of
4-(Hydroxymethyl)pyridin-2(1H)-one)

7
Template for /éinds to and Inhibits
'
7

Reverse Transcriptase

Synthesizes

Viral DNA

Integration into
Host Genome
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Click to download full resolution via product page
Caption: Simplified diagram of NNRTI action in the HIV life cycle.

Safe Handling Workflow

The following diagram outlines a logical workflow for the safe handling of 4-
(Hydroxymethyl)pyridin-2(1H)-one in a laboratory setting.
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Safe Handling Workflow
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Caption: Logical workflow for the safe handling of 4-(Hydroxymethyl)pyridin-2(1H)-one.
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Conclusion

4-(Hydroxymethyl)pyridin-2(1H)-one is a compound with potential applications in drug
discovery that requires careful handling due to its associated hazards. This guide has
summarized the key safety, handling, and property information to aid researchers in its safe
and effective use. Adherence to the outlined safety protocols, including the use of appropriate
personal protective equipment and proper handling and storage procedures, is essential to
minimize risks in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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